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Viaspan Technical Support Center
Welcome to the technical support center for Viaspan organ preservation solution. This guide is

designed for researchers, scientists, and drug development professionals to address common

challenges and questions encountered during the long-term preservation of organs for

experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Viaspan and what is its primary mechanism of action?

A1: Viaspan, also known as University of Wisconsin (UW) solution, is a specialized,

intracellular-like solution designed for the hypothermic preservation of organs.[1][2] Its

development was a landmark in organ transplantation, significantly extending the viable ex-vivo

storage time for organs like the liver, kidney, and pancreas.[1][2][3][4] The core mechanism

involves suppressing cellular metabolism and preventing hypothermia-induced cell swelling

and injury during cold storage.[1] It achieves this through a carefully balanced composition of

impermeant substances, antioxidants, and energy precursors.[1][5]

Q2: What are the key components of Viaspan and their functions?

A2: The efficacy of Viaspan is attributed to its unique combination of components that provide

osmotic support, prevent edema, counteract oxidative stress, and support energy metabolism.

[3][5] Key components include lactobionate and raffinose as impermeants to prevent cell
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swelling, hydroxyethyl starch (HES) to maintain oncotic pressure and reduce edema, and

antioxidants like glutathione and allopurinol to scavenge free radicals.[1][3] Adenosine is also

included as a substrate for ATP resynthesis upon reoxygenation.[1]

Q3: What is the recommended storage temperature for organs in Viaspan?

A3: For optimal preservation and to slow metabolic processes, organs should be stored in

Viaspan at a temperature of 2°C to 8°C.[6][7] It is critical to avoid freezing the solution or the

organ.[7]

Q4: Is Viaspan considered the "gold standard" for organ preservation?

A4: Viaspan (UW solution) is often referred to as the gold standard for organ preservation,

particularly for abdominal organs, and serves as a benchmark against which new solutions are

compared.[1][3] However, it is important to note that other solutions have been developed that

may be superior in some respects or for specific organs.[2][3][8]

Q5: Can Viaspan be used for all organs?

A5: Viaspan was initially developed for pancreas preservation and its use was quickly

extended to livers and kidneys.[2][3] It has been shown to be effective for these abdominal

organs.[1][5] While it has also been used for hearts, other solutions are often favored for

thoracic organs like the lungs.[3][9][10]

Troubleshooting Guide
Problem 1: Evidence of significant cellular edema in preserved tissue.

Possible Cause: Inadequate osmotic or oncotic support.

Troubleshooting Steps:

Verify Solution Composition: Ensure the Viaspan solution used has the correct

concentrations of impermeants (lactobionate, raffinose) and the colloid hydroxyethyl starch

(HES).[1][3] HES is critical for providing oncotic pressure to prevent interstitial edema.[1]

Review Flushing Protocol: Confirm that the organ was thoroughly flushed to remove all

blood before storage. An inadequate flush can lead to vascular obstruction and uneven
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solution distribution.

Check for Leaks: Ensure the storage container is properly sealed to prevent any dilution or

contamination of the preservation solution.[7]

Problem 2: High levels of lactate dehydrogenase (LDH) release upon reperfusion, indicating

cellular injury.

Possible Cause: Increased cellular injury during prolonged cold storage.

Background: Research on liver microorgans has shown that after 48 hours of cold storage,

Viaspan preservation can lead to a statistically higher LDH release compared to some

newer, alternative solutions.[1][11] This suggests a potential limitation in preventing cellular

injury during extended preservation times.

Troubleshooting Steps:

Minimize Preservation Time: If possible, reduce the duration of cold storage. Studies on

small intestines have shown that histopathological changes can occur after just 6-9 hours

of preservation in Viaspan.[12]

Ensure Rapid and Consistent Cooling: The organ should be cooled quickly and maintained

at a stable 2-8°C to minimize metabolic activity and injury.[6]

Consider Alternative Solutions: For very long-term experiments, it may be worth evaluating

alternative preservation solutions that have shown lower LDH release in comparative

studies.[11]

Problem 3: Potential for microbial contamination.

Possible Cause: Viaspan, like any solution, can be subject to contamination. There has

been a past alert regarding potential contamination with Bacillus cereus.[13]

Troubleshooting Steps:

Aseptic Technique: Always use strict aseptic techniques when handling Viaspan and

during the organ procurement and flushing process.
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Inspect Solution: Do not use the solution if it appears cloudy or contains particulate matter.

The manufacturer provides instructions for filtration.[7]

Monitor Experiments: For in-vivo experiments, monitor recipients for any signs of infection.

If an infection is suspected, B. cereus should be considered a potential cause rather than

a simple contaminant.[13]

Data and Protocols
Viaspan Composition
The following table summarizes the approximate concentrations of the key components in

Viaspan (UW Solution).

Component Concentration
Primary Role in
Preservation

Potassium Lactobionate 100 mM
Impermeant; prevents cellular

swelling (edema).[1][2][3]

KH₂PO₄ 25 mM
Buffer; provides phosphate.[2]

[3]

MgSO₄ 5 mM Membrane stabilizer.[2][3]

Raffinose 30 mM
Impermeant; contributes to

osmotic concentration.[1][2][3]

Adenosine 5 mM
Substrate for ATP synthesis

upon reperfusion.[1][2][3]

Glutathione (reduced) 3 mM

Antioxidant; scavenges

reactive oxygen species.[1][2]

[3]

Allopurinol 1 mM
Antioxidant; xanthine oxidase

inhibitor.[1][2][3]

Hydroxyethyl Starch (HES) 50 g/L
Colloid; prevents interstitial

edema.[1][2][3]
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Comparative Experimental Data: Cellular Injury Marker
This table presents data from a study comparing LDH release from liver microorgans (LMOs)

after cold storage in Viaspan® versus a novel solution, BG35.

Preservation Solution LDH Release (% of total)

Control LMOs 6.0% ± 2.3%

BG35 6.2% ± 1.7%

Viaspan® 14.3% ± 1.1%

Data from a study on rat liver microorgans after

cold preservation and 120 minutes of perfusion.

[11]

General Experimental Protocol for Organ Preservation
Preparation: Chill the Viaspan solution to 2-8°C before use.[6] Prepare a sterile field for the

organ procurement and preservation procedure.

Organ Procurement: Excise the target organ using standard surgical techniques, minimizing

warm ischemia time.

Vascular Flush: Cannulate the primary artery of the organ. Begin flushing the organ's

vascular system with the chilled Viaspan solution. Continue the flush until the effluent is

clear and free of blood.

Static Cold Storage: Transfer the flushed organ to a sterile container filled with fresh, chilled

Viaspan solution, ensuring the organ is fully submerged.

Sealing and Transport: Seal the container aseptically. Place this primary container inside a

well-insulated transport container surrounded by melting ice, ensuring the ice does not come

into direct contact with the organ.[7]

Storage: Maintain the organ at 2-8°C for the duration of the preservation period.[6][7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://www.researchgate.net/figure/Composition-of-the-preservation-solutions-ViaSpan-R-BGS-BG8-BG20-and-BG35_tbl1_51060421
https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://www.globalrx.com/articles?article=viaspan-organ-preservation-solution&product_id=44752
https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://assets.hpra.ie/products/Human/12811/LicenseSPC_PA0002-075-001_21112012111041.pdf
https://www.globalrx.com/articles?article=viaspan-organ-preservation-solution&product_id=44752
https://assets.hpra.ie/products/Human/12811/LicenseSPC_PA0002-075-001_21112012111041.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Reperfusion: Before transplantation or experimental reperfusion, the donor organ must

be flushed free of the Viaspan solution.[7]

Visual Guides and Workflows
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Caption: Core mechanism of Viaspan's protective effects.
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Caption: General experimental workflow for organ preservation.
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Caption: Troubleshooting decision tree for cellular edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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